Cas no 16499-45-9 (7-Fluoroquinazoline)

7-Fluoroquinazoline structure
7-Fluoroquinazoline structure
Product name:7-Fluoroquinazoline
CAS No:16499-45-9
MF:C8H5N2F
MW:148.1371
CID:121698
PubChem ID:23222715

7-Fluoroquinazoline Chemical and Physical Properties

Names and Identifiers

    • 7-Fluoroquinazoline
    • Quinazoline, 7-fluoro-
    • Quinazoline, 7-fluoro- (8CI)
    • Quinazoline,7-fluoro-(8ci)
    • CS-0096393
    • 16499-45-9
    • SCHEMBL559901
    • DTXSID50631303
    • D75735
    • MFCD00195322
    • SY390751
    • Inchi: InChI=1S/C8H5FN2/c9-7-2-1-6-4-10-5-11-8(6)3-7/h1-5H
    • InChI Key: YAQOPLHSWRJKMA-UHFFFAOYSA-N
    • SMILES: FC1C=C2C(C=NC=N2)=CC=1

Computed Properties

  • Exact Mass: 148.04375
  • Monoisotopic Mass: 148.04367633g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 25.8Ų
  • XLogP3: 1.2

Experimental Properties

  • PSA: 25.78

7-Fluoroquinazoline Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM210941-1g
7-Fluoroquinazoline
16499-45-9 95%
1g
$*** 2023-03-30

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